Cas no 28747-82-2 (1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2))

• Product Name: 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2)
• CAS No: 28747-82-2
• MF: C₂₁H₂₆Cl₃N₃O₂S
• MW: 490.874041080475
• CID: 263966
• PubChem ID: 34316
• Update Time: 2025-04-19

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2)
• 1-(2-chlorophenothiazin-10-yl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propan-1-one,dihydrochloride
• Ketone, 2-chlorophenothiazin-10-yl 2-(4-(2-hydroxyethyl)-1-piperazinyl)ethyl, dihydrochloride
• 28747-82-2
• DTXSID70182923
• Phenothiazine, 2-chloro-10-(3-(4-(2-hydroxyethyl)-1-piperazinyl)propionyl)-, dihydrochloride

• Inchi： 1S/C21H24ClN3O2S.2ClH/c22-16-5-6-20-18(15-16)25(17-3-1-2-4-19(17)28-20)21(27)7-8-23-9-11-24(12-10-23)13-14-26;;/h1-6,15,26H,7-14H2;2*1H
• InChI Key： PRYMXHIMDPCGRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)C(CCN1CCN(CCO)CC1)=O.Cl.Cl

Computed Properties

• Exact Mass: 489.08148
• Monoisotopic Mass: 489.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3A^2

Experimental Properties

• Boiling Point: 669.2°C at 760 mmHg
• Flash Point: 358.5°C
• PSA: 47.02